Cas no 1803794-18-4 (3-Cyano-4-iodo-5-methylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-4-iodo-5-methylbenzenesulfonyl chloride
• CAS No: 1803794-18-4
• MF: C₈H₅ClINO₂S
• MW: 341.553272008896
• CID: 5001251
• Update Time: 2025-10-30

3-Cyano-4-iodo-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-iodo-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5ClINO2S/c1-5-2-7(14(9,12)13)3-6(4-11)8(5)10/h2-3H,1H3
• InChI Key： NLJMWWQBNDAVHD-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(=CC=1C)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 3-Cyano-4-iodo-5-methylbenzenesulfonyl chloride

Introduction to 3-Cyano-4-iodo-5-methylbenzenesulfonyl chloride (CAS No. 1803794-18-4) and Its Emerging Applications in Chemical Biology

3-Cyano-4-iodo-5-methylbenzenesulfonyl chloride, identified by the CAS number 1803794-18-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and reactivity. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in synthetic chemistry, particularly in the introduction of sulfonamide moieties into biologically active molecules. The presence of both cyano and iodo substituents in its aromatic backbone further enhances its synthetic appeal, providing multiple handles for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformation strategies.

The 3-cyano group introduces a polar electron-withdrawing element, which can influence the electronic properties of the aromatic ring and serve as a precursor for further derivatization. For instance, the cyano group can be reduced to an amine or converted into a carboxylic acid, expanding its utility in medicinal chemistry. Meanwhile, the 4-iodo substituent acts as an excellent leaving group in various transition-metal-catalyzed reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, including heterocyclic systems and macrocycles, which are often encountered in drug discovery programs.

The 5-methyl group on the benzene ring contributes to steric and electronic modulation, influencing both the reactivity and solubility of the compound. This feature makes it particularly valuable in designing molecules with tailored physicochemical properties for improved pharmacokinetic profiles. In recent years, sulfonyl chlorides have been extensively explored as key intermediates in the synthesis of protease inhibitors, kinase inhibitors, and other small-molecule drugs targeting critical biological pathways. The structural motif of 3-cyano-4-iodo-5-methylbenzenesulfonyl chloride aligns well with these trends, offering a scaffold that can be readily modified to develop novel therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For example, palladium-catalyzed cross-coupling reactions involving aryl halides like 4-iodo derivatives have enabled the efficient construction of biaryl scaffolds, which are prevalent in many bioactive molecules. Additionally, the cyano group can be selectively functionalized to introduce other pharmacophoric elements, such as tetrazoles or thiols, through nucleophilic addition or metal-catalyzed coupling reactions. These strategies have been leveraged in high-throughput screening campaigns to identify lead compounds for various therapeutic indications.

In the realm of drug discovery, 3-cyano-4-iodo-5-methylbenzenesulfonyl chloride has been utilized as a key building block in the synthesis of sulfonamide-based inhibitors targeting enzymes involved in inflammatory and infectious diseases. Sulfonamides are known for their broad spectrum of biological activity and have been successfully translated into clinical use as antibiotics and anti-inflammatory agents. The incorporation of the 3-cyano group into these scaffolds has been shown to enhance binding affinity and selectivity by modulating hydrogen bonding interactions with protein targets. Furthermore, computational studies have demonstrated that the electronic distribution around the sulfonyl chloride moiety can be fine-tuned to optimize interactions with biological receptors.

The iodo substituent at the 4-position also provides an opportunity for post-synthetic modifications through transition-metal catalysis. For instance, palladium-mediated coupling with arylboronic acids or alkynes has enabled the introduction of diverse aryl or alkenyl groups at this position, expanding the structural diversity of derived compounds. Such modifications are crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability. Moreover, recent reports have shown that copper-catalyzed iodine-metal exchange followed by coupling reactions can be employed as an alternative strategy to achieve similar transformations under milder conditions.

From a mechanistic perspective, sulfonyl chlorides like 3-cyano-4-iodo-5-methylbenzenesulfonyl chloride undergo nucleophilic substitution reactions where the chlorine atom is displaced by a range of nucleophiles including amines, alcohols, and thiols. These reactions are fundamental in constructing C-N bonds essential for drug molecules. The cyano group can also participate in Michael additions or 1,4-additions to αβ unsaturated carbonyl compounds, providing another avenue for diversifying molecular structures. Such reactivity has been exploited in flow chemistry approaches to achieve scalable synthesis of complex derivatives under controlled conditions.

The versatility of 3-cyano-4-iodo-5-methylbenzenesulfonyl chloride is further underscored by its application in fragment-based drug design (FBDD). In FBDD campaigns, small molecule fragments are screened for binding to protein targets using biophysical techniques such as NMR spectroscopy or X-ray crystallography. Sulfonyl chloride-containing fragments have emerged as valuable starting points due to their ability to engage hydrophobic pockets or form hydrogen bonds through nitrogen-rich heterocycles derived from cyano group transformations. This approach has accelerated hit identification for challenging targets such as protein-protein interfaces.

Recent studies have also explored green chemistry principles in the synthesis of this compound. For example，catalytic methods employing bimetallic systems (e.g., Pd/Ni) have been developed to improve atom economy and reduce waste generation during cross-coupling steps involving aryl halides like 4-iodo derivatives。 Additionally， solvent-free conditions or use of bio-based solvents have been investigated to minimize environmental impact while maintaining high yields。 These efforts align with broader industry trends toward sustainable chemical synthesis。

Future directions involving 3-cyano-4-iodo-5-methylbenzenesulfonyl chloride may include its application in emerging fields such as photopharmacology，where light-responsive moieties are incorporated into drug candidates for controlled activation。 The cyano group could be replaced with photoactivatable units，while retaining other functional handles for further derivatization。 Similarly，bioconjugation strategies using click chemistry approaches could enable site-specific labeling with biomolecules，opening avenues for diagnostic applications。

In conclusion,3-Cyano-4-iodo-5-methylbenzenesulfonyl chloride (CAS No.,1803794–18–4) represents a valuable synthetic intermediate with broad utility across multiple disciplines within chemical biology。 Its unique structural features—combining polarizing effects from cyano groups、reactivity from iodo substituents、and steric modulation from methyl groups—make it an ideal candidate for developing novel therapeutics。 As synthetic methodologies continue to evolve，this compound will undoubtedly play an increasingly important role in medicinal chemistry pipelines，enabling innovative approaches toward addressing unmet medical needs。